Cas no 510737-71-0 (N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl-2,6-dimethylphenyl}-N,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl-2,6-dimethylphenyl}-N,4-dimethylbenzene-1-sulfonamide
• CAS No: 510737-71-0
• MF: C₂₁H₂₅N₃O₄S₂
• MW: 447.570902585983
• CID: 6012933
• PubChem ID: 991986
• Update Time: 2025-07-15

N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl-2,6-dimethylphenyl}-N,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl-2,6-dimethylphenyl}-N,4-dimethylbenzene-1-sulfonamide
• N-{3-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]-2,6-dimethylphenyl}-N,4-dimethylbenzenesulfonamide
• Benzenesulfonamide, N-[3-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]-2,6-dimethylphenyl]-N,4-dimethyl-
• 510737-71-0
• BRD-K47905635-001-01-1
• HMS1683B17
• F1407-0223
• N-(3-((3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl)-2,6-dimethylphenyl)-N,4-dimethylbenzenesulfonamide
• AKOS000581262
• N-{3-[(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl]-2,6-dimethylphenyl}-N,4-dimethylbenzene-1-sulfonamide
• AP-845/42027995
• N-[3-(3,5-dimethylpyrazol-1-yl)sulfonyl-2,6-dimethylphenyl]-N,4-dimethylbenzenesulfonamide
• CCG-114224
• EU-0081188

• Inchi： 1S/C21H25N3O4S2/c1-14-7-10-19(11-8-14)29(25,26)23(6)21-15(2)9-12-20(18(21)5)30(27,28)24-17(4)13-16(3)22-24/h7-13H,1-6H3
• InChI Key： RWUMQCFIEYTEHZ-UHFFFAOYSA-N
• SMILES： C1(S(N(C2=C(C)C=CC(S(N3C(C)=CC(C)=N3)(=O)=O)=C2C)C)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 447.12864863g/mol
• Monoisotopic Mass: 447.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 633.2±65.0 °C(Predicted)
• pka: -3.59±0.50(Predicted)

Additional information on N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl-2,6-dimethylphenyl}-N,4-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl-2,6-dimethylphenyl}-N,4-dimethylbenzene-1-sulfonamide (CAS 510737-71-0)

The compound N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl-2,6-dimethylphenyl}-N,4-dimethylbenzene-1-sulfonamide, identified by its CAS number 510737-71-0, is a highly specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its complex molecular structure, featuring a pyrazole ring and dual sulfonamide groups, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 3,5-dimethyl-1H-pyrazole moiety in this molecule, as it is known to enhance binding affinity in enzyme inhibition studies. The compound’s CAS 510737-71-0 is frequently cited in patents related to kinase inhibitors, reflecting its potential in targeting cancer pathways. Additionally, its structural uniqueness aligns with the growing focus on fragment-based drug design (FBDD), a hot topic in AI-driven drug development.

From a synthetic chemistry perspective, N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl-2,6-dimethylphenyl}-N,4-dimethylbenzene-1-sulfonamide exemplifies advancements in green chemistry. Its synthesis often involves catalytic methods to minimize waste, resonating with the global push for sustainable laboratory practices. Environmental concerns have led to increased searches for eco-friendly sulfonamide synthesis, making this compound a case study for optimizing reaction efficiency while reducing hazardous byproducts.

The agrochemical industry also shows interest in derivatives of CAS 510737-71-0, particularly for developing next-generation herbicides and fungicides. Its sulfonyl and pyrazole functionalities are key to modulating biological activity, offering solutions for crop protection against resistant pathogens. This aligns with the rising demand for precision agriculture chemicals, a trending topic in agricultural biotechnology forums.

Analytical characterization of 510737-71-0 employs techniques like HPLC-MS and NMR spectroscopy, which are critical for quality control in industrial-scale production. Discussions around analytical method validation for complex sulfonamides frequently reference this compound, underscoring its role in setting benchmarks for purity and stability testing.

In conclusion, N-{3-(3,5-dimethyl-1H-pyrazol-1-yl)sulfonyl-2,6-dimethylphenyl}-N,4-dimethylbenzene-1-sulfonamide (CAS 510737-71-0) represents a nexus of innovation across multiple disciplines. Its applications in drug discovery, sustainable chemistry, and agrochemical development position it as a compound of enduring scientific and commercial value. As research continues, its relevance to cutting-edge fields like AI-aided molecular design and green synthesis will likely grow, further solidifying its importance in modern chemistry.